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Compound of Interest

Compound Name: Peroxydiphosphoric acid
Cat. No.: B1217945
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of peroxydiphosphoric acid, focusing on its
chemical identifiers, physicochemical properties, experimental protocols for its synthesis, and
its interactions with biological systems.

Chemical Identifiers and Nomenclature

Peroxydiphosphoric acid is an inorganic phosphorus oxoacid. Accurate identification is
critical for research and regulatory purposes. The following tables summarize its primary
identifiers and computed descriptors.

Table 1: Core Identifiers for Peroxydiphosphoric Acid
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Identifier Type

Value

CAS Number

13825-81-5[1]

Molecular Formula

H4P20s[1][2]

IUPAC Name phosphonooxy dihydrogen phosphate[1]
PubChem CID 115278[1]
ChEBI ID CHEBI:29284[1]

Table 2: Computed Molecular Descriptors

Descriptor Value

Molecular Weight 193.97 g/mol [2]

SMILES OP(=0)(0)O0P(=0)(0)O

inChi INChl=1S/H408P2/c1-9(2,3)7-8-

n
10(4,5)6/h(H2,1,2,3)(H2,4,5)

InChlKey NUGJFLYPGQISPX-UHFFFAOYSA-N
Peroxodiphosphoric acid, H4P208, mu-

Synonyms

peroxido-bis(dihydroxidooxidophosphorus)[1]

Physicochemical and Chemical Properties

Due to its inherent instability, comprehensive physical data for pure peroxydiphosphoric acid

is limited.[2] It is typically handled in aqueous solutions. Its most notable characteristic is its role

as a potent, yet controlled, oxidizing agent.

Table 3: Known Physicochemical and Acid Dissociation Constants
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Property Value Notes
) Colorless compound in pure Typically prepared and used in
Physical State .
form[2] situ

Solubility Water-soluble[2]

A very strong first acidic
pKai =-0.3[3] ) o

dissociation

A strong second acidic
pKaz = 0.5[3] ) o

dissociation

A moderately acidic third
pKas 5.2[3] ) o

dissociation

A weakly acidic fourth
pKaa 7.6[3]

dissociation

In aqueous solution, peroxydiphosphoric acid is a tetraprotic acid.[3] Upon heating, it
undergoes hydrolysis, disproportionating into peroxymonophosphoric acid and phosphoric acid.
[3] Its structure features two tetrahedral phosphorus centers connected by a peroxide (-O-O-)
bridge, which is the source of its oxidative potential.[2]

Experimental Protocols and Synthesis

Peroxydiphosphoric acid is not commercially available and must be prepared as needed.[3]
Historically, it was first synthesized in 1910 by Julius Schmidlin and Paul Massini by reacting
diphosphoric acid with highly concentrated hydrogen peroxide, though this method resulted in
poor yields.[2] Other methods include the reaction of phosphoric acid with fluorine gas.[3]

A more practical and common approach for laboratory use involves the synthesis of a stable
salt, such as potassium peroxodiphosphate (K4P20s), which is commercially available, followed
by acidification to generate the acid in solution.

This method is adapted from industrial processes and provides a pathway to the stable
potassium salt. The process involves the anodic oxidation of a potassium phosphate solution.

Methodology:
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Anolyte Preparation: Prepare an aqueous anolyte solution containing approximately 3.5 M
phosphate ions with a potassium-to-phosphorus (K:P) molar ratio of between 2.5:1 and
3.0:1. The pH should be maintained in the alkaline range (e.g., pH 12-13).

Electrolysis Cell Setup: Utilize an electrolysis cell equipped with a platinum anode and a
suitable cathode (e.g., stainless steel), separated by a diaphragm. The cell should be cooled
to maintain a temperature of approximately 30°C.

Electrolysis: Apply a direct current to the cell, maintaining an anode current density of around
0.15 A/cm?2.

Monitoring and Termination: The electrolysis is carried out for several hours. The
concentration of the resulting potassium peroxodiphosphate (KsP20s) can be monitored over
time.

Product Isolation: Upon completion, the KaP20s product can be crystallized from the anolyte
solution by cooling or addition of a suitable solvent.
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Workflow for Electrolytic Synthesis of Potassium Peroxodiphosphate
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Enzymatic Hydrolysis of Peroxydiphosphate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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